2-Chloro-5-(4-cyanophenyl)nicotinic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Chloro-5-(4-cyanophenyl)nicotinic acid (2-CPA) is a synthetic compound that has been used in a variety of scientific and medical research applications. It has been studied for its biochemical and physiological effects, as well as its advantages and limitations for laboratory experiments. 2-CPA is also known as 2-Chloro-5-Phenylnicotinic Acid and is a derivative of nicotinic acid.
Scientific Research Applications
2-CPA has been used in a variety of scientific research applications, including cell culture studies, pharmacological studies, and drug delivery studies. It has also been used to study the biochemical and physiological effects of drugs, as well as the effects of environmental toxins. 2-CPA has also been used in the study of enzyme inhibition, receptor binding, and gene expression.
Mechanism of Action
2-CPA binds to nicotinic receptors, which are located in the central nervous system and the peripheral nervous system. The binding of 2-CPA to these receptors causes a decrease in the release of neurotransmitters, which leads to a decrease in nerve activity. This decrease in nerve activity can cause a variety of effects, including sedation, decreased heart rate, and decreased blood pressure.
Biochemical and Physiological Effects
2-CPA has been studied for its biochemical and physiological effects. It has been found to have a sedative effect and can decrease heart rate and blood pressure. It has also been found to have an anticonvulsant effect and can reduce the severity of seizures. Additionally, 2-CPA has been found to have an anti-inflammatory effect and can reduce the symptoms of inflammation.
Advantages and Limitations for Lab Experiments
2-CPA has several advantages for laboratory experiments. It is relatively easy to synthesize, and it is stable in a variety of solvents. Additionally, it is non-toxic and can be used in a variety of cell culture studies. However, 2-CPA has some limitations for laboratory experiments. It is not very soluble in aqueous solutions, and it is not very stable in alkaline solutions.
Future Directions
There are several potential future directions for research on 2-CPA. These include further studies of its biochemical and physiological effects, as well as its mechanism of action. Additionally, further studies could be conducted to explore its potential applications in drug delivery, gene expression, and enzyme inhibition. Furthermore, further research could be conducted to explore the potential of 2-CPA as a therapeutic agent for the treatment of various diseases and disorders.
Synthesis Methods
2-CPA can be synthesized by a variety of methods, including the direct reaction of 4-cyanophenylacetic acid with 2-chloronicotinic acid. This reaction yields 2-CPA as the main product, along with other minor products. The reaction can be catalyzed with either a base or an acid, depending on the desired outcome. The reaction can also be carried out in a variety of solvents, including water, methanol, ethanol, and dimethyl sulfoxide (DMSO).
properties
IUPAC Name |
2-chloro-5-(4-cyanophenyl)pyridine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7ClN2O2/c14-12-11(13(17)18)5-10(7-16-12)9-3-1-8(6-15)2-4-9/h1-5,7H,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIUXDCJRGIXHBP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C#N)C2=CC(=C(N=C2)Cl)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10687008 |
Source
|
Record name | 2-Chloro-5-(4-cyanophenyl)pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10687008 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-5-(4-cyanophenyl)pyridine-3-carboxylic acid | |
CAS RN |
1258629-59-2 |
Source
|
Record name | 2-Chloro-5-(4-cyanophenyl)pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10687008 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.